Cas no 77-40-7 (Bisphenol B)

• Product Name: Bisphenol B
• CAS No: 77-40-7
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD00020179
• CID: 34072
• PubChem ID: 87563997
• Update Time: 2025-04-18

Bisphenol B Chemical and Physical Properties

Names and Identifiers

• 4,4'-(Butane-2,2-diyl)diphenol
• 4,4'-(1-methylpropylidene)bisphenol
• 2,2-BIS(P-HYDROXYPHENYL)BUTANE
• 2,2-BIS(4-HYDROXYPHENYL)BUTANE
• BISPHENOL B
• P,P'-SEC-BUTYLIDENEDIPHENOL
• p,p'-Dihydroxy-2,2-diphenylbutane
• 2,2-Bis(4-Hydroxy phenyl)butane (Bisphenol B)
• 4,4'-Butane-2,2-diyldiphenol
• 4-[2-(4-hydroxyphenyl)butan-2-yl]phenol
• 4,4′-sec-Butylidenediphenol
• NSC 1775
• Phenol, 4,4'-(1-methylpropylidene)bis-
• bisphenol-B
• 1RC731TJJA
• 4,4'-sec-Butylidenediphenol
• HTVITOHKHWFJKO-UHFFFAOYSA-N
• 4,4'-Dihydroxy-2,2-diphenylbutane
• Bis(4-hydroxyphenyl)methylethylmethane
• DSSTox_CID_2442
• EINECS 201-025-1
• 4,4'-(1-methylpropyliden)bisphenol
• MFCD00020179
• SCHEMBL68287
• AKOS005174329
• p,2-diphenylbutane
• 2,2-bis-(4-hydroxyphenyl)-butane
• NSC1775
• D83792
• 2,2-Bis-(4-hyxroxyphenyl)-butane
• CS-W014651
• NCGC00254184-01
• 5-Pyrimidinecarboxylicacid,6-amino-1,2-dihydro-2-thioxo-,ethyl ester
• 4,4'-Dihydroxydiphenyl-2,2-butane
• CAS-77-40-7
• Butane, 2,2-bis(p-hydroxyphenyl)-
• W-104317
• 4-[1-(4-hydroxyphenyl)-1-methyl-propyl]phenol
• DTXSID4022442
• CHEBI:34581
• NCGC00164226-01
• NCGC00164226-02
• HY-W013935
• BIDD:ER0203
• FT-0609176
• Phenol, 4,4'-sec-butylidenedi-
• Butane, 2,2-bis(4-hydroxyphenyl)-
• Butane,2-bis(p-hydroxyphenyl)-
• Tox21_202222
• BDBM50410538
• AS-13480
• HSDB 8086
• 4,4'-(1-methylpropylidene)bis[phenol]
• NCGC00164226-03
• Bisphenol B, analytical standard
• AI3-17395
• 2,2-Bis(4-hydroxyphenyl)-n-butan
• Phenol,4'-sec-butylidenedi-
• Bisphenol B 100 microg/mL in Methanol
• B1050
• Butane,2-bis(4-hydroxyphenyl)-
• LS-104937
• BPB (Bisphenol B)
• H3W
• 2,2-bis(4-hydroxyphenyl) butane
• Tox21_300198
• DTXCID002442
• 2,2-bis-(4-hydroxyphenyl)butane
• NCGC00164226-04
• NCGC00259771-01
• 4,2-butane
• 77-40-7
• UNII-1RC731TJJA
• BISPHENOL B [MI]
• Phenol,4'-(1-methylpropylidene)bis-
• CHEMBL371077
• Q2904720
• SY051948
• 4,4 inverted exclamation mark -(Butane-2,2-diyl)diphenol
• NS00007935
• 1ST8752
• DB-019600
• 4-(1-(4-hydroxyphenyl)-1-methyl-propyl)phenol
• ALBB-014267
• Bisphenol B (Standard)
• HY-W013935R
• 201-025-1
• MSK8752
• Bisphenol B

• MDL： MFCD00020179
• Inchi： 1S/C16H18O2/c1-3-16(2,12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h4-11,17-18H,3H2,1-2H3
• InChI Key： HTVITOHKHWFJKO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C)(C1C=CC(=CC=1)O)CC

Computed Properties

• Exact Mass: 242.13100
• Monoisotopic Mass: 242.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White crystals.
• Density: 1.0537 (rough estimate)
• Melting Point: 125.0 to 128.0 deg-C
• Boiling Point: 345.14°C (rough estimate)
• Flash Point: 195.5 °C
• Refractive Index: 1.6000 (estimate)
• PSA: 40.46000
• LogP: 3.81380
• Merck: 1298
• Solubility: Uncertain

Bisphenol B Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P261-P264-P272-P280-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-53
• Safety Instruction： S26; S36/37/39
• RTECS：SM1210200
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons